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Compound of Interest

Compound Name: 2-Carboxyethyl acrylate

Cat. No.: B1210496 Get Quote

For researchers and laboratory personnel, the proper handling and disposal of reactive

monomers like 2-Carboxyethyl acrylate (CEA) are paramount for ensuring a safe work

environment and maintaining environmental compliance. CEA is classified as a corrosive

substance that can cause severe skin burns and serious eye damage.[1][2][3] Its reactive

nature necessitates a disposal protocol that mitigates risks of polymerization, chemical

reactions, and improper waste stream contamination.

This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2-
Carboxyethyl acrylate from a laboratory setting. Adherence to these guidelines, in conjunction

with your institution's specific Environmental Health & Safety (EHS) protocols, is essential.

Immediate Safety and Handling
Before beginning any procedure that involves 2-Carboxyethyl acrylate, ensure all requisite

safety measures are in place.

Engineering Controls: All handling of CEA should occur within a certified chemical fume hood

to minimize inhalation exposure.[3] Ensure that a safety shower and eyewash station are

readily accessible.

Personal Protective Equipment (PPE): A comprehensive PPE suite is mandatory. This

includes:

Eye and Face Protection: Tightly fitting safety goggles and a face shield.[3]
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Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene), tested according to

standards like EN 374, must be worn.[2] Always inspect gloves for integrity before use.

Body Protection: An acid-resistant or flame-retardant laboratory coat and closed-toe shoes

are required.[3]

Summary of Chemical Safety Data
The following table summarizes the critical safety information for 2-Carboxyethyl acrylate.

This data should be reviewed before handling or disposing of the chemical.

Parameter Data

GHS Hazard Statements

H314: Causes severe skin burns and eye

damage.[1][2] H318: Causes serious eye

damage.[1][2] H302+H312: Harmful if

swallowed or in contact with skin.[1] H226:

Flammable liquid and vapour.[1]

Signal Word Danger[1][3]

GHS Pictograms Corrosion (GHS05)[2]

Personal Protective Equipment (PPE)
Safety goggles/face shield, chemically resistant

gloves, acid-resistant lab coat.[2][3]

Incompatible Materials

Strong oxidizing agents, strong bases, and

conditions to avoid include heat, flames, and

sparks.[4]

Storage Class Code
8A - Combustible corrosive hazardous

materials.

Step-by-Step Disposal Protocol
Follow this procedure for the routine disposal of unwanted 2-Carboxyethyl acrylate and

contaminated materials.

Step 1: Waste Segregation At the point of generation, separate CEA waste from all other waste

streams. Proper segregation is crucial to prevent dangerous reactions.[2] Create two distinct

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemicalbook.com/msds/2-carboxyethyl-acrylate.pdf
https://www.benchchem.com/product/b1210496?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.lookchem.com/404.htm
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/2-carboxyethyl-acrylate.pdf
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.chemicalbook.com/msds/2-carboxyethyl-acrylate.pdf
https://www.guidechem.com/msds/24615-84-7.html
https://www.benchchem.com/product/b1210496?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/24615-84-7-A0081283-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste containers:

Liquid Waste: For unused or leftover 2-Carboxyethyl acrylate.

Solid Waste: For items contaminated with CEA, such as pipette tips, gloves, and absorbent

paper.

Step 2: Container Selection and Preparation

Use only approved, chemically compatible hazardous waste containers.[2] High-density

polyethylene (HDPE) containers are a suitable choice.

Ensure the container is clean, in good condition, and has a secure, leak-proof cap.

The container must be clearly labeled as "Hazardous Waste."

Step 3: Labeling the Waste Container Affix a hazardous waste label to the container before

adding any waste. The label must include:

The full chemical name: "2-Carboxyethyl Acrylate" (do not use abbreviations or formulas).

The associated hazards: "Corrosive," "Reactive," "Combustible Liquid."

The date accumulation begins.

The name of the principal investigator or laboratory contact.

Step 4: Waste Accumulation

Carefully transfer liquid CEA waste into the designated liquid waste container using a funnel.

Place all contaminated solid materials (gloves, wipes, etc.) into the solid waste container.

Crucially, do not attempt to neutralize or quench the 2-Carboxyethyl acrylate yourself.

Unwanted reactive materials should be disposed of as-is.

Keep the waste containers securely closed at all times, except when adding waste.
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Store the waste containers in a designated satellite accumulation area within the laboratory,

such as a secondary containment tray inside a ventilated cabinet. This area must be away

from heat sources and incompatible chemicals.

Step 5: Final Disposal and Pickup

Once a waste container is full, or if it has been in accumulation for an extended period

(consult your institution's policy, often 6-12 months), arrange for its disposal.

Do not pour 2-Carboxyethyl acrylate down the drain under any circumstances.[2] This can

cause environmental damage and violate regulations.

Contact your institution's Environmental Health & Safety (EHS) department to schedule a

hazardous waste pickup. Follow their specific procedures for transport and handover.

Emergency Spill Procedure
In the event of a spill, prioritize personal safety and containment.

Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or ventilation is

poor, evacuate the lab.

Don PPE: Wear the appropriate PPE as listed above.

Contain the Spill: Cover the spill with an inert, non-reactive absorbent material (e.g.,

vermiculite, sand, or a commercial spill kit absorbent). Do not use combustible materials like

paper towels to absorb the bulk of the liquid.

Collect and Dispose: Carefully collect the absorbent material using non-sparking tools and

place it into the designated solid hazardous waste container for 2-Carboxyethyl acrylate.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Carboxyethyl acrylate.
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Caption: Workflow for the safe disposal of 2-Carboxyethyl acrylate waste in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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